1-(3-Bromo-phenyl)-3-hydroxy-3-methyl-butan-2-one

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 1-(3-bromophenyl)-3-hydroxy-3-methylbutan-2-one
• InChI: InChI=1S/C11H13BrO2/c1-11(2,14)10(13)7-8-4-3-5-9(12)6-8/h3-6,14H,7H2,1-2H3
• InChI Key: KBLNDHXWVLDSPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)CC1=CC(=CC=C1)Br)O

Description

1-(3-Bromo-phenyl)-3-hydroxy-3-methyl-butan-2-one is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1,3-dibromobenzene (1.0 eq.), 3-hydroxy-3-methyl-butan-2-one (1.0 eq.), Pd2(dba)3 (0.02 eq.), xantphos (0.04 eq.) and t-BuONa (1.1 eq.) in THF (0.15M) was stirred at 60° C. for 2 h, poured in saturated aqueous NH4Cl and extracted with EtOAc (2×). The combined organic extracts were washed with brine, dried over Na2SO4, filtered and concentrated. Flash chromatography (Hex:EtOAc; 7:3) afforded the title compound as an oil.